Cas no 123469-92-1 (Heptanoic acid, 7-bromo-2,2-dimethyl-, ethyl ester)

• Product Name: Heptanoic acid, 7-bromo-2,2-dimethyl-, ethyl ester
• CAS No: 123469-92-1
• MF: C₁₁H₂₁BrO₂
• MW: 265.18724322319
• MDL: MFCD27942427
• CID: 1215809
• PubChem ID: 11265571
• Update Time: 2025-04-20

Heptanoic acid, 7-bromo-2,2-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 7-bromo-2,2-dimethyl-, ethyl ester
• Ethyl 7-bromo-2,2-dimethylheptanoate
• ETC-1002 intermediate 2
• ethyl-2,2-dimethyl-7-bromoheptanoate
• 7-Bromo-2,2-dimethylheptanoic acid ethyl ester
• SYRIIFZUZOIRNU-UHFFFAOYSA-N
• DA-46978
• SCHEMBL186818
• SY286239
• AS-76230
• 123469-92-1
• AKOS030573304
• CS-M3640
• Ethyl 7-bromo-2,2-dimethyl-heptanoate
• MFCD27942427
• ethyl 7-bromo-2,2-dimethyl heptanoate
• PM7RLC2NE9
• AMY31992

• MDL： MFCD27942427
• Inchi： 1S/C11H21BrO2/c1-4-14-10(13)11(2,3)8-6-5-7-9-12/h4-9H2,1-3H3
• InChI Key： SYRIIFZUZOIRNU-UHFFFAOYSA-N
• SMILES： BrCCCCCC(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 264.07253
• Monoisotopic Mass: 264.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 26.3